![molecular formula C15H19BFNO3 B6210112 8-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one CAS No. 2377233-77-5](/img/no-structure.png)
8-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “8-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one” is a chemical compound with the molecular formula C14H19BFNO3 . It has been mentioned in patents for its potential use in inhibiting the activity of HIF2α .
Molecular Structure Analysis
The molecular structure of this compound involves a tetrahydroquinolinone core with a fluorine atom at the 8-position and a tetramethyl-1,3,2-dioxaborolan-2-yl group at the 6-position . This structure suggests potential reactivity at the boron atom and the carbonyl group of the quinolinone.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a predicted boiling point of 380.1±42.0 °C and a predicted density of 1.17±0.1 g/cm3 . It also has a molecular weight of 279.11 .Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one' involves the use of a Suzuki coupling reaction between a boronic acid and a halogenated quinoline derivative. The boronic acid will be protected with a dioxaborolane group to increase its stability and reactivity in the reaction. The final step will involve deprotection of the dioxaborolane group to obtain the desired compound.", "Starting Materials": [ "8-fluoro-1,2,3,4-tetrahydroquinolin-2-one", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Base", "Solvent" ], "Reaction": [ "Step 1: Protection of the boronic acid with dioxaborolane", "Step 2: Halogenation of the quinoline derivative with a suitable halogenating agent", "Step 3: Suzuki coupling reaction between the protected boronic acid and the halogenated quinoline derivative using a palladium catalyst and a base in a suitable solvent", "Step 4: Deprotection of the dioxaborolane group using a suitable reagent to obtain the desired compound" ] } | |
CAS RN |
2377233-77-5 |
Molecular Formula |
C15H19BFNO3 |
Molecular Weight |
291.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.